Cas no 1506397-08-5 (5-(2-Methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(2-Methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1506397-08-5
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 5701519
• PubChem ID: 80073543
• Update Time: 2025-06-11

5-(2-Methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(2-methyl-3-pyridinyl)-
• 1506397-08-5
• 5-(2-methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylicacid
• AKOS018634327
• 5-(2-methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1120123
• 5-(2-Methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C9H7N3O3/c1-5-6(3-2-4-10-5)8-11-7(9(13)14)12-15-8/h2-4H,1H3,(H,13,14)
• InChI Key： FTJYSLVFXYQVCR-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CN=C2C)=NC(C(O)=O)=N1

Computed Properties

• Exact Mass: 205.04874109g/mol
• Monoisotopic Mass: 205.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• Density: 1.405±0.06 g/cm3(Predicted)
• Boiling Point: 433.8±55.0 °C(Predicted)
• pka: 2.93±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 5-(2-Methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid

Research Brief on 5-(2-Methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 1506397-08-5)

5-(2-Methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 1506397-08-5) is a heterocyclic compound that has garnered significant interest in the field of medicinal chemistry due to its potential as a pharmacophore in drug discovery. Recent studies have explored its applications in targeting various biological pathways, particularly in the development of novel therapeutics for inflammatory diseases, cancer, and infectious diseases. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The compound belongs to the 1,2,4-oxadiazole class, a scaffold known for its versatility in drug design. The presence of the 2-methylpyridin-3-yl moiety enhances its binding affinity to specific protein targets, making it a promising candidate for further development. Recent synthetic approaches have focused on optimizing the yield and purity of 5-(2-Methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid, with advancements in green chemistry methodologies reducing the environmental impact of its production.

In vitro and in vivo studies have demonstrated the compound's efficacy as an inhibitor of key enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest its potential as a lead compound for developing anti-inflammatory drugs with improved safety profiles. Additionally, its role in modulating oxidative stress pathways has been investigated, with promising results in preclinical models of neurodegenerative diseases.

Recent research has also explored the anticancer properties of 5-(2-Methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid. Studies indicate that it can induce apoptosis in cancer cells by targeting the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell survival and proliferation. Furthermore, its combination with existing chemotherapeutic agents has shown synergistic effects, enhancing therapeutic efficacy while minimizing side effects.

In the context of infectious diseases, this compound has exhibited antimicrobial activity against a range of pathogens, including drug-resistant strains of bacteria and fungi. Its mechanism of action involves disrupting microbial cell wall synthesis and inhibiting essential metabolic enzymes. These properties position it as a potential candidate for addressing the growing challenge of antimicrobial resistance.

Despite these promising findings, challenges remain in the clinical translation of 5-(2-Methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further optimization and comprehensive preclinical studies. Collaborative efforts between academia and industry will be crucial to advancing this compound into clinical trials.

In conclusion, 5-(2-Methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities and potential therapeutic applications underscore the importance of continued research and development. Future studies should focus on elucidating its structure-activity relationships and exploring novel derivatives to enhance its pharmacological properties.